Cas no 35205-54-0 (1-Phenoxypropan-2-amine)

• Product Name: 1-Phenoxypropan-2-amine
• CAS No: 35205-54-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00008083
• CID: 307368
• PubChem ID: 37087
• Update Time: 2025-05-20

1-Phenoxypropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Phenoxypropan-2-amine
• (2R)-1-phenoxypropan-2-amine
• 1-Methyl-2-phenoxyethylamine
• 1-METHYL-2-PHENOXY-ETHYLAMINE
• Phenoxyisopropylamine
• 1-Phenoxy-2-propanamine
• 1-Phenoxy-2-propylamine
• 2-Amino-1-phenoxypropane
• 2-Phenoxy-1-methylethylamine
• 2-Phenoxyisopropylamine
• 2-Propanamine, 1-phenoxy-
• C 1926
• Ethylamine, 1-methyl-2-phenoxy-
• Ethylamine, methyl-2-phenoxy-
• NSC 137777
• α-Methyl-2-phenoxyethanamine
• EN300-58378
• CHEMBL162135
• O(CC(C)N)c1ccccc1
• 1-Phenoxypropane-2-amine
• FT-0678798
• SCHEMBL366154
• BB 0255191
• 4-06-00-00669 (Beilstein Handbook Reference)
• LS-68252
• NSC-137777
• .alpha.-Methyl-2-phenoxyethanamine
• N12753
• 35205-54-0
• EINECS 252-434-7
• (1-methyl-2-phenoxyethyl)amine
• NSC137777
• CS-0433311
• BRN 2045304
• DTXSID301313534
• MFCD00008083
• AB01007136-01
• AKOS000302300
• SB76412
• LS-09259
• 1-methyl-2-phenoxyethyl amine
• AKOS016042140
• ALBB-027081
• MFCD00671667
• SY296974
• (S)-1-Phenoxy-2-propanamine
• MFCD00671666
• NS00055561
• SY384077
• SY384075

• MDL： MFCD00008083
• Inchi： 1S/C9H13NO/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3
• InChI Key： IKYFHRVPKIFGMH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C)N

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1.004
• Boiling Point: 240.5°Cat760mmHg
• Flash Point: 99.5°C
• Refractive Index: 1.519
• PSA: 35.25
• LogP: 2.11290

1-Phenoxypropan-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Phenoxypropan-2-amine

1-Phenoxypropan-2-amine: A Comprehensive Overview

1-Phenoxypropan-2-amine, also known by its CAS number 35205-54-0, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenoxy group attached to a propanamine backbone, making it a valuable intermediate in organic synthesis.

The synthesis of 1-Phenoxypropan-2-amine typically involves multi-step reactions, often starting from phenol derivatives and alcohols. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium catalysts in coupling reactions has significantly improved the yield and purity of this compound. Such innovations are crucial for meeting the growing demand across industries while adhering to sustainability goals.

In the pharmaceutical sector, 1-Phenoxypropan-2-amine serves as a key intermediate in the synthesis of various bioactive molecules. Its ability to act as a chiral auxiliary has been particularly beneficial in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This property is essential for developing drugs with specific therapeutic effects and reduced side effects. Recent studies have explored its role in synthesizing potential anticancer agents, where its structural flexibility allows for the creation of molecules that can target specific cellular pathways.

Beyond pharmaceuticals, this compound finds applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its phenoxy group contributes to its stability and bioavailability, making it an ideal candidate for agricultural use. Researchers have also investigated its potential as a building block for advanced materials, such as polymers and nanoparticles, due to its functionalizable structure.

The environmental impact of 1-Phenoxypropan-2-amine has been a focus of recent studies. Efforts are underway to assess its biodegradability and toxicity profile to ensure safe handling and disposal. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current regulatory standards for chemical safety.

In conclusion, 1-Phenoxypropan-2-amine (CAS No. 35205-54-0) stands out as a critical compound with diverse applications across multiple industries. Its structural versatility and recent advancements in synthesis methods underscore its importance in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to play an even greater role in driving innovation across various sectors.